N-(4-methylsulfanylphenyl)azepane-1-carboxamide

• IUPAC Name: N-(4-methylsulfanylphenyl)azepane-1-carboxamide
• InChI: InChI=1S/C14H20N2OS/c1-18-13-8-6-12(7-9-13)15-14(17)16-10-4-2-3-5-11-16/h6-9H,2-5,10-11H2,1H3,(H,15,17)
• InChI Key: APYJHTDWHIRKJF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)N2CCCCCC2
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

N-(4-methylsulfanylphenyl)azepane-1-carboxamide, also known as MS-275, is a potent and selective inhibitor of histone deacetylase (HDAC). HDACs are enzymes that play an important role in the regulation of gene expression by removing acetyl groups from histones, which results in a more compact chromatin structure and a decrease in gene transcription. MS-275 has been extensively studied for its potential therapeutic applications in cancer and other diseases.

Mechanism of Action

N-(4-methylsulfanylphenyl)azepane-1-carboxamide works by inhibiting the activity of HDAC enzymes, which results in an increase in acetylation of histones. This leads to a more relaxed chromatin structure and an increase in gene transcription. The increased expression of certain genes can lead to cell cycle arrest, differentiation, and apoptosis in cancer cells.
Biochemical and physiological effects:
N-(4-methylsulfanylphenyl)azepane-1-carboxamide has been shown to have a variety of biochemical and physiological effects. In addition to its effects on gene expression, N-(4-methylsulfanylphenyl)azepane-1-carboxamide has been shown to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth. N-(4-methylsulfanylphenyl)azepane-1-carboxamide has also been shown to induce autophagy, which is a process by which cells break down and recycle their own components.

Advantages and Limitations for Lab Experiments

N-(4-methylsulfanylphenyl)azepane-1-carboxamide has several advantages for use in lab experiments. It is a potent and selective inhibitor of HDAC enzymes, which makes it a useful tool for studying the role of HDACs in gene expression and disease. However, N-(4-methylsulfanylphenyl)azepane-1-carboxamide has some limitations as well. It can be toxic to cells at high concentrations, which can limit its use in some experiments. Additionally, N-(4-methylsulfanylphenyl)azepane-1-carboxamide has a relatively short half-life, which can make it difficult to maintain consistent levels of inhibition over long periods of time.

Future Directions

There are several potential future directions for research on N-(4-methylsulfanylphenyl)azepane-1-carboxamide. One area of interest is the development of combination therapies that include N-(4-methylsulfanylphenyl)azepane-1-carboxamide and other drugs. For example, N-(4-methylsulfanylphenyl)azepane-1-carboxamide has been shown to enhance the effectiveness of chemotherapy drugs in some cancer types. Another area of interest is the development of more potent and selective HDAC inhibitors that have fewer side effects than N-(4-methylsulfanylphenyl)azepane-1-carboxamide. Finally, there is interest in studying the role of HDACs in other diseases, such as neurodegenerative diseases and inflammatory disorders.

Synthesis Methods

N-(4-methylsulfanylphenyl)azepane-1-carboxamide can be synthesized using a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 4-methylsulfanylphenylacetic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with azepane-1-amine to yield N-(4-methylsulfanylphenyl)azepane-1-carboxamide.

Scientific Research Applications

N-(4-methylsulfanylphenyl)azepane-1-carboxamide has been studied extensively for its potential therapeutic applications in cancer. HDAC inhibitors have been shown to induce cell cycle arrest, differentiation, and apoptosis in cancer cells. N-(4-methylsulfanylphenyl)azepane-1-carboxamide has been shown to be effective against a variety of cancer types, including leukemia, breast cancer, and lung cancer.